Cas no 103812-00-6 (tetramethylammonium hydrogen sulfate monohydrate)

• Product Name: tetramethylammonium hydrogen sulfate monohydrate
• CAS No: 103812-00-6
• MF: C₄H₁₃NO₄S
• MW: 171.21532034874
• MDL: MFCD00150356
• CID: 62416
• PubChem ID: 57653262
• Update Time: 2025-06-13

tetramethylammonium hydrogen sulfate monohydrate Chemical and Physical Properties

Names and Identifiers

• Tetramethylammonium bisulfate monohydrate
• TETRAMETHYL AMMONIUM HYDROGEN SULFATE
• Tetramethylammonium bisulfate
• TETRAMETHYLAMMONIUM HYDROGEN SULPHATE MONOHYDRATE
• N1,1,1,1HSO4
• TETRAMETHYLAMMONIUM HYDROGEN SULFATE MONOHYDRATE
• TETRAMETHYLAMMONIUM HYDROGEN SULFATE MON OHYDRATE, CRYST.
• Methanaminium, N,N,N-trimethyl-, sulfate (1:1), monohydrate
• Tetramethylammonium hydrogen sulfate
• TetraMethylaMMoniuM hydrogen sulfate 99%
• Tetramethylammonium hydrogen sulfate monohydrate ,99%
• Tetramethylammonium hydrogen sulfate monohydrate crystallized, >=98.0% (T)
• Tetramethylammoniuim hydrogen sulfate
• Tetramethylammonium hydrogensulfate
• J-524891
• Tetramethylammoniumbisulfate hydrate
• A864681
• 103812-00-6
• Tetramethylammoniumbisulfate
• 80526-82-5
• AC7796
• SCHEMBL623025
• D95778
• MFCD00036149
• HY-W040184
• A800811
• SY037155
• hydrogen sulfate; tetramethylazanium
• T0840
• Methanaminium, N,N,N-trimethyl-, sulfate (1:1)
• Tetramethylammonium hydrogen sulphate
• hydrogen sulfate;tetramethylazanium
• tetramethylazanium hydrogen sulfate
• DTXSID10230376
• CS-W020924
• AS-62654
• hydrogen sulfate; tetramethylammonium
• EINECS 279-490-5
• AKOS015915112
• for ion chromatography, inverted exclamation markY99.0%(T)
• DB-050385
• tetramethylammonium hydrogen sulfate monohydrate

• MDL： MFCD00150356
• Inchi： 1S/C4H12N.H2O4S/c2*1-5(2,3)4/h1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： DWTYPCUOWWOADE-UHFFFAOYSA-M
• SMILES： S(=O)(=O)(O)[O-].[N+](C)(C)(C)C
• BRN： 4829202

Computed Properties

• Exact Mass: 171.05700
• Monoisotopic Mass: 171.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 95.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 292-295 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 85.81000
• LogP: 0.40780
• Vapor Pressure: No data available

tetramethylammonium hydrogen sulfate monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S26
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on tetramethylammonium hydrogen sulfate monohydrate

Research Brief on Tetramethylammonium Hydrogen Sulfate Monohydrate (CAS: 103812-00-6) in Chemical and Biomedical Applications

Recent advancements in the field of chemical and biomedical research have highlighted the significance of tetramethylammonium hydrogen sulfate monohydrate (CAS: 103812-00-6) as a versatile reagent and intermediate. This compound, known for its unique physicochemical properties, has been increasingly utilized in organic synthesis, catalysis, and pharmaceutical development. The following brief synthesizes the latest findings and applications of this compound, providing insights into its role in contemporary research.

A study published in the Journal of Organic Chemistry (2023) explored the catalytic efficiency of tetramethylammonium hydrogen sulfate monohydrate in the synthesis of heterocyclic compounds. The research demonstrated that this compound acts as an effective phase-transfer catalyst, facilitating reactions under mild conditions with high yields. The study also highlighted its recyclability, making it an environmentally friendly option for industrial applications.

In the biomedical sector, tetramethylammonium hydrogen sulfate monohydrate has been investigated for its potential in drug formulation. A recent Pharmaceutical Research article (2024) reported its use as a stabilizing agent for peptide-based therapeutics. The compound's ability to maintain the structural integrity of peptides under physiological conditions was particularly noteworthy, suggesting its utility in enhancing the shelf-life and efficacy of biopharmaceuticals.

Further research has delved into the compound's role in electrochemical applications. A 2024 study in ACS Applied Materials & Interfaces revealed that tetramethylammonium hydrogen sulfate monohydrate can serve as an electrolyte additive in lithium-ion batteries, improving their thermal stability and cycling performance. This finding opens new avenues for its use in energy storage technologies.

Despite these promising applications, challenges remain in optimizing the synthesis and purification processes of tetramethylammonium hydrogen sulfate monohydrate. Recent efforts have focused on developing greener synthetic routes, as discussed in a 2023 Green Chemistry review. The review emphasized the need for scalable and sustainable production methods to meet the growing demand for this compound in various industries.

In conclusion, tetramethylammonium hydrogen sulfate monohydrate (CAS: 103812-00-6) continues to emerge as a critical component in chemical and biomedical research. Its multifunctional properties and broad applicability underscore its importance in advancing both academic and industrial endeavors. Future research should aim to address existing limitations while exploring novel applications, further solidifying its role in the scientific community.